Cas no 5968-48-9 (1-(phenanthren-1-yl)ethanone)
1-(phenanthren-1-yl)ethanone structure
Product Name:1-(phenanthren-1-yl)ethanone
CAS No:5968-48-9
MF:C16H12O
MW:220.265884399414
CID:1616784
PubChem ID:259290
Update Time:2025-04-21
1-(phenanthren-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenanthren-1-yl)ethanone
- NSC89113
- DTXSID70975079
- 1-(PHENANTHREN-1-YL)ETHAN-1-ONE
- SCHEMBL4276654
- 1-acetyl-phenanthrene
- 1-phenanthren-1-ylethanone
- NSC-89113
- 5968-48-9
-
- Inchi: 1S/C16H12O/c1-11(17)13-7-4-8-15-14-6-3-2-5-12(14)9-10-16(13)15/h2-10H,1H3
- InChI Key: FFNRKAWQIXXMNB-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Exact Mass: 220.08886
- Monoisotopic Mass: 220.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.164
- Boiling Point: 405.9°C at 760 mmHg
- Flash Point: 180.7°C
- Refractive Index: 1.685
- PSA: 17.07
- LogP: 4.19560
1-(phenanthren-1-yl)ethanone Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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